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Compound of Interest

Compound Name: H-Met-NH2

CAS No.: 4510-08-1

Cat. No.: B1360316

Get Quote

Application Note: Biochemical Utility of H-Met-NH2 (L-Methioninamide)

Executive Summary
L-Methioninamide (H-Met-NH2), typically supplied as the hydrochloride salt (CAS: 16120-92-6),

is a critical biochemical tool that mimics the N-terminal methionine of a nascent peptide chain

without the C-terminal negative charge. This application note details its primary utility as a

minimal substrate for Methionine Aminopeptidase (MetAP), a crucial target in antibacterial and

anti-angiogenic drug discovery.

Unlike bulky chromogenic substrates (e.g., Met-pNA) which can introduce steric artifacts, H-
Met-NH2 provides a sterically "natural" amide bond, requiring a coupled-enzyme system for

detection. This guide provides a validated, self-reporting protocol for this assay, alongside

guidelines for its use in peptide synthesis.

Chemical Handling & Stability
Before initiating assays, proper handling of the raw material is essential for reproducibility.
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Property Specification
Handling
Recommendation

Formula C5H12N2OS · HCl
Molecular Weight: 184.69

g/mol

Solubility Water (50 mg/mL)

Dissolve in deionized water or

dilute HCl. Avoid phosphate

buffers for stock prep if using

downstream metal-dependent

enzymes.

Hygroscopicity High

Store desicated at -20°C.

Equilibrate vial to RT before

opening to prevent water

absorption.

Stability Moderate

Aqueous stocks degrade via

hydrolysis over time. Prepare

fresh daily.

Core Protocol: Coupled Enzyme Kinetic Assay for
MetAP
Principle of the Assay: Since the cleavage of H-Met-NH2 does not release a chromophore, we

utilize a Coupled Peroxidase System. This "Self-Validating System" relies on the enzymatic

cascade where the product of the first reaction (Methionine) becomes the substrate for the

second (L-Amino Acid Oxidase).

The Cascade:

Cleavage: MetAP hydrolyzes H-Met-NH2

Methionine +

.

Oxidation: L-Amino Acid Oxidase (L-AAO) converts Methionine
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-keto acid +

+

.

Detection: Horseradish Peroxidase (HRP) uses

to oxidize a probe (e.g., Amplex Red)

Fluorescent Signal.

Pathway Visualization
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Figure 1: The Coupled Enzyme Cascade. The assay links MetAP activity directly to a

fluorescent output via H2O2 generation.

Reagents & Preparation
Assay Buffer: 50 mM HEPES (pH 7.5), 100 mM KCl, 1 mM

(or

, depending on MetAP source). Note: MetAP is a metalloprotease; metal ions are critical.

Substrate Stock: 100 mM H-Met-NH2 in water (Fresh).

Coupling Mix (2X):

L-Amino Acid Oxidase (0.4 U/mL final)

HRP (2 U/mL final)

Amplex Red (50
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M final)

Enzyme: Recombinant MetAP (titrate to linear range, typically 10-50 nM).

Step-by-Step Methodology
Plate Setup: Use black-walled, clear-bottom 96-well plates for fluorescence (Ex/Em: 530/590

nm).

Enzyme Addition: Dispense 25

L of MetAP (diluted in Assay Buffer) into sample wells.

Control Wells:

Blank: Buffer only (no MetAP).

Background: Buffer + Substrate (no MetAP) to measure spontaneous hydrolysis.

Interference Check: Add Methionine (10

M) to check if test compounds inhibit the helper enzymes (L-AAO/HRP).

Substrate Initiation: Add 25

L of 2X Coupling Mix containing H-Met-NH2 (variable concentration for Km determination,
e.g., 0.1 – 10 mM).

Kinetic Read: Immediately place in plate reader. Measure fluorescence every 30 seconds for

20 minutes at 37°C.

Expert Insight (Causality): Why use H-Met-NH2 over Met-pNA? While Met-pNA is easier (direct

color), the p-nitroanilide group is bulky and electron-withdrawing, which alters the catalytic

turnover (

) compared to a natural amide. H-Met-NH2 is a "minimal substrate" that better reflects the
enzyme's efficiency against natural peptide termini [1].

Validation & Troubleshooting
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To ensure Trustworthiness, the assay must be validated against potential artifacts.

Issue Diagnosis Solution

High Background Signal
Spontaneous hydrolysis of

amide or impure H-Met-NH2.

Run a "No Enzyme" control. If

high, recrystallize substrate or

check storage conditions.

Non-Linear Rates
L-AAO is rate-limiting, not

MetAP.

Increase L-AAO concentration.

The helper enzyme rate must

be

the target enzyme rate.

False Positives (Inhibitors)
Compound inhibits L-AAO or

HRP.

Mandatory Counter-Screen:

Test "hits" against a reaction

started with free Methionine,

not Met-NH2. If signal drops,

the compound inhibits the

detection system, not MetAP.

Secondary Application: Peptide Synthesis
In solid-phase peptide synthesis (SPPS), H-Met-NH2 is valuable for generating C-terminal

peptide amides without post-cleavage ammonolysis.

Mechanism: Used as the first amino acid attached to an acid-labile linker (e.g., Rink Amide

resin is standard, but H-Met-NH2 can be coupled to chlorotrityl resin for protected fragment

synthesis).

Advantage: Prevents racemization of the C-terminal methionine, which is prone to sulfur

oxidation and epimerization under harsh basic conditions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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